Cas no 62960-73-0 (9H-Purin-6-amine,9-a-D-mannofuranosyl-)
62960-73-0 structure
Product Name:9H-Purin-6-amine,9-a-D-mannofuranosyl-
CAS No:62960-73-0
MF:C11H15N5O5
MW:297.267301797867
CID:528973
PubChem ID:234217
Update Time:2025-04-19
9H-Purin-6-amine,9-a-D-mannofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-a-D-mannofuranosyl-
- tetraethyl ethene-1,1,2,2-tetracarboxylate
- AC1LQDHT
- Ambcb6273058
- BIM-0047722.P001
- CBMicro_047685
-
- Inchi: 1S/C11H15N5O5/c12-9-5-10(14-2-13-9)16(3-15-5)11-7(20)6(19)8(21-11)4(18)1-17/h2-4,6-8,11,17-20H,1H2,(H2,12,13,14)
- InChI Key: JNSNEXAWGVQGPR-UHFFFAOYSA-N
- SMILES: O1C(C(C(C1C(CO)O)O)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 316.1158
- Monoisotopic Mass: 297.10731860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 160Ų
Experimental Properties
- PSA: 105.2
- LogP: -2.03790
9H-Purin-6-amine,9-a-D-mannofuranosyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
62960-73-0 (9H-Purin-6-amine,9-a-D-mannofuranosyl-) Related Products
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